Cas no 24955-29-1 (Z-Phe-Leu-Ala-OH)

• Product Name: Z-Phe-Leu-Ala-OH
• CAS No: 24955-29-1
• MF: C₂₆H₃₃N₃O₆
• MW: 483.556727170944
• CID: 274948
• PubChem ID: 92450167
• Update Time: 2025-06-15

Z-Phe-Leu-Ala-OH Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-[(phenylmethoxy)carbonyl]-L-phenylalanyl-L-leucyl- (9CI)
• 2-[[4-methyl-2-[[3-phenyl-2-(phenylmethoxycarbonylamino)propanoyl]amino]pentanoyl]amino]propanoic acid
• CBZ-PHE-LEU-ALA
• Z-phe-leu-ala-oh
• Cbz-Phe-Leu-Ala-OH
• (2S)-2-[[(2S)-4-methyl-2-[[(2S)-3-phenyl-2-(phenylmethoxycarbonylamino)propanoyl]amino]pentanoyl]amino]propanoic acid
• (5S,8S,11S)-5-benzyl-8-isobutyl-11-methyl-3,6,9-trioxo-1-phenyl-2-oxa-4,7,10-triazadodecan-12-oic acid
• 24955-29-1
• Z-Phe-Leu-Ala-OH

• Inchi： 1S/C26H33N3O6/c1-17(2)14-21(23(30)27-18(3)25(32)33)28-24(31)22(15-19-10-6-4-7-11-19)29-26(34)35-16-20-12-8-5-9-13-20/h4-13,17-18,21-22H,14-16H2,1-3H3,(H,27,30)(H,28,31)(H,29,34)(H,32,33)/t18-,21-,22-/m0/s1
• InChI Key： ZBAUSFDBAKHCHV-NYVOZVTQSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](CC1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1)=O)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 483.23700
• Monoisotopic Mass: 483.23693578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 16
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 133.83000
• LogP: 3.81700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Z-Phe-Leu-Ala-OH

Introduction to Compound with CAS No. 24955-29-1 and Product Name: Z-Phe-Leu-Ala-OH

Compound with the CAS number 24955-29-1 and the product name Z-Phe-Leu-Ala-OH represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, a synthetic peptide derivative, has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The sequence Z-Phe-Leu-Ala-OH indicates a tripeptide backbone with specific amino acid residues, each playing a critical role in its biological activity and interaction with target molecules.

The synthesis of Z-Phe-Leu-Ala-OH involves meticulous chemical processes that ensure high purity and stability, making it a valuable tool for researchers studying peptide-based mechanisms. The N-terminal Z-group (carbobenzyloxy) in Z-Phe-Leu-Ala-OH serves as an protecting group for the amino group of phenylalanine, while the C-terminal hydroxyl group (-OH) provides a site for further functionalization or interaction with other biomolecules. This structural design allows for diverse applications, ranging from enzyme inhibition studies to drug delivery systems.

Recent studies have highlighted the potential of Z-Phe-Leu-Ala-OH in modulating biological pathways associated with inflammation and immune response. Researchers have observed that this peptide can interact with specific receptors and enzymes, leading to altered signaling cascades that may have therapeutic implications. For instance, its ability to bind to certain proteases has been explored in the context of developing treatments for chronic inflammatory diseases. The precision of its molecular structure makes it an excellent candidate for high-throughput screening programs aimed at identifying novel drug candidates.

In the realm of drug development, Z-Phe-Leu-Ala-OH has been utilized as a scaffold for designing more complex peptidomimetics. These derivatives often exhibit enhanced stability and bioavailability while retaining the desired biological activity. The use of computational modeling techniques has further refined the design process, allowing researchers to predict optimal modifications before conducting experimental trials. This interdisciplinary approach has accelerated the discovery pipeline for peptide-based therapeutics.

The compound's role in biochemical research extends beyond its direct therapeutic applications. It serves as a benchmark for studying peptide conformational dynamics and interactions with cellular components. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry, have been instrumental in elucidating the structural properties of Z-Phe-Leu-Ala-OH, providing insights into its behavior in different environments. These findings contribute to a broader understanding of peptide chemistry and its implications for drug design.

Moreover, Z-Phe-Leu-Ala-OH has found utility in academic research as an educational tool for teaching peptide chemistry and molecular biology. Its well-characterized properties make it an ideal model compound for demonstrating key concepts in biochemistry labs. By studying Z-Phe-Leu-Ala-OH, students gain hands-on experience with synthetic techniques, analytical methods, and data interpretation skills essential for careers in scientific research.

The future prospects of Z-Phe-Leu-Ala-OH are promising, with ongoing research exploring its potential in personalized medicine. Tailoring peptide-based therapies to individual patients' needs requires a deep understanding of how compounds like Z-Phe-Leu-Ala-OH interact with genetic and environmental factors. Advances in genomics and proteomics have facilitated this personalized approach, enabling researchers to identify biomarkers that predict treatment responses.

Another exciting application lies in nanotechnology, where Z-Phe-Leu-Ala-OH has been incorporated into drug delivery systems designed to enhance therapeutic efficacy. Nanoparticles functionalized with this peptide can target specific cells or tissues, reducing side effects while improving drug uptake. Such innovations hold promise for treating conditions that are currently challenging to manage effectively.

In conclusion, compound with CAS No. 24955-29-1 and product name Z-Phe-Leu-Ala-OH represents a cornerstone in modern biochemical research and pharmaceutical development. Its unique structure and versatile applications make it indispensable for advancing our understanding of peptide biology and developing novel therapeutics. As scientific methodologies continue to evolve, the potential uses of Z-Phe-Leu-Ala-OH will undoubtedly expand, driving innovation across multiple disciplines.